Cas no 172499-93-3 (2-(1H-imidazol-2-yl)acetaldehyde)

• Product Name: 2-(1H-imidazol-2-yl)acetaldehyde
• CAS No: 172499-93-3
• MF: C₅H₆N₂O
• MW: 110.11394071579
• CID: 2619221
• PubChem ID: 18422690
• Update Time: 2024-03-01

2-(1H-imidazol-2-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(1H-IMIDAZOL-2-YL)ACETALDEHYDE
• 1H-Imidazole-2-acetaldehyde
• imidazolacetaldehyd
• AB45831
• (1H-IMIDAZOL-2-YL)-ACETALDEHYDE
• 2-(1H-imidazol-2-yl)acetaldehyde

• Inchi： 1S/C5H6N2O/c8-4-1-5-6-2-3-7-5/h2-4H,1H2,(H,6,7)
• InChI Key： TYGUZEZZRWHAJW-UHFFFAOYSA-N
• SMILES： O=CCC1=NC=CN1

Computed Properties

• Exact Mass: 110.048012819g/mol
• Monoisotopic Mass: 110.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 84.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 45.8
• XLogP3: -0.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles